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Introduction
D-Ribose, a naturally occurring pentose sugar, is a central component of fundamental

biological molecules such as RNA, DNA, and the primary energy currency of the cell,

adenosine triphosphate (ATP).[1] Its pivotal role in cellular metabolism, particularly in the

synthesis of nucleotides and the operation of the pentose phosphate pathway (PPP), makes it

a critical molecule for maintaining cellular energy levels.[2][3] The availability of D-Ribose can

be a rate-limiting factor in the regeneration of ATP, especially under conditions of metabolic

stress like intense exercise or cardiac insults.[4] Consequently, assays based on D-Ribose are

invaluable tools for investigating cellular energetics, metabolic pathways, and for the

development of therapeutic agents targeting metabolic disorders.

These application notes provide detailed protocols for utilizing D-Ribose and its labeled

isotopes to probe cellular energy metabolism. The assays described herein are designed to be

adaptable for various research and drug development applications, from basic metabolic

studies to preclinical drug efficacy assessments.

Key Metabolic Pathways Involving D-Ribose
D-Ribose enters cellular metabolism primarily through the pentose phosphate pathway (PPP).

It can be converted to Ribose-5-Phosphate (R5P), a key intermediate in both the oxidative and

non-oxidative branches of the PPP.[5] R5P is a precursor for the synthesis of phosphoribosyl
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pyrophosphate (PRPP), which is essential for the de novo synthesis of nucleotides, including

ATP.[6][7] Exogenous D-Ribose can bypass the rate-limiting steps of the PPP, directly

contributing to the nucleotide pool and enhancing ATP production.[1][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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